N'-(1,1-dioxo-1,2-benzothiazol-3-yl)propane-1,3-diamine;hydrochloride

• IUPAC Name: N'-(1,1-dioxo-1,2-benzothiazol-3-yl)propane-1,3-diamine;hydrochloride
• InChI: InChI=1S/C10H13N3O2S.ClH/c11-6-3-7-12-10-8-4-1-2-5-9(8)16(14,15)13-10;/h1-2,4-5H,3,6-7,11H2,(H,12,13);1H
• InChI Key: ODTLFUIGOFUMOU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NS2(=O)=O)NCCCN.Cl
• Molecular Formula: C10H14ClN3O2S
• Molecular Weight: 275.76 g/mol

Description

The compound identified as “N'-(1,1-dioxo-1,2-benzothiazol-3-yl)propane-1,3-diamine;hydrochloride” is a chemical entity listed in the PubChem database. PubChem is a public repository for information on the biological activities of small molecules. This compound is used in various scientific research applications due to its unique chemical properties.

Chemical Reactions Analysis

N'-(1,1-dioxo-1,2-benzothiazol-3-yl)propane-1,3-diamine;hydrochloride undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the loss of electrons from the compound, often facilitated by oxidizing agents.

Reduction: This reaction involves the gain of electrons, typically using reducing agents.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group. Common reagents and conditions used in these reactions include acids, bases, solvents, and catalysts. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

N'-(1,1-dioxo-1,2-benzothiazol-3-yl)propane-1,3-diamine;hydrochloride has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It is used in biological assays to study its effects on different biological systems.

Medicine: It has potential therapeutic applications and is studied for its effects on various diseases.

Industry: It is used in the production of various industrial products due to its unique chemical properties.

Mechanism of Action

The mechanism of action of N'-(1,1-dioxo-1,2-benzothiazol-3-yl)propane-1,3-diamine;hydrochloride involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. The specific molecular targets and pathways involved depend on the particular application and context in which the compound is used.